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Compound of Interest

Compound Name: Nervosine

Cat. No.: B1606990

Introduction

Nervosine, a gluco-pyrrolizidine alkaloid isolated from the plant Liparis nervosa, has been
identified chemically with the CAS number 23179-26-2.[1][2] Its molecular formula is
C36H53N012.[1][2] Despite its identification and the availability of basic chemical and physical
properties, a comprehensive review of publicly accessible scientific literature reveals a
significant lack of in-depth pharmacological data. This guide summarizes the available
information and highlights the areas where research is needed to fully characterize the
pharmacological profile of Nervosine.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Nervosine is presented in Table
1. These properties are primarily derived from chemical database entries and predictive
models.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1606990?utm_src=pdf-interest
https://www.benchchem.com/product/b1606990?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB43037425.htm?N=United%20States
https://pubchem.ncbi.nlm.nih.gov/compound/Nervosine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB43037425.htm?N=United%20States
https://pubchem.ncbi.nlm.nih.gov/compound/Nervosine
https://www.benchchem.com/product/b1606990?utm_src=pdf-body
https://www.benchchem.com/product/b1606990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 23179-26-2 [11[2]
Molecular Formula C36H53N012 [1][2]
Molecular Weight 691.82 g/mol [1]
Melting Point 102-107 °C (Predicted) [1]
Boiling Point 868.2+65.0 °C (Predicted) [1]
Density 1.35+0.1 g/cm3 (Predicted) [1]

pKa 12.77+0.70 (Predicted) [1]

Table 1: Chemical and Physical Properties of Nervosine

Pharmacological Profile: A Knowledge Gap

A thorough search of scientific databases and literature reveals no published studies detailing
the pharmacological profile of Nervosine. Key areas where information is currently unavailable
include:

e Mechanism of Action: The specific molecular targets and the mode of action of Nervosine
are unknown.

o Pharmacodynamics: There is no data on the physiological and biochemical effects of
Nervosine on the body, including dose-response relationships, efficacy, and potency.

o Pharmacokinetics: Information regarding the absorption, distribution, metabolism, and
excretion (ADME) of Nervosine is not available.

» Toxicology and Safety Profile: The safety profile, potential adverse effects, and toxicological
data for Nervosine have not been reported.

 Clinical and Preclinical Studies: No clinical trials or significant preclinical studies involving
Nervosine have been published.
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Experimental Protocols and Methodologies

Due to the absence of published pharmacological studies, there are no experimental protocols
to report for the evaluation of Nervosine's effects.

Signaling Pathways and Experimental Workflows

As the mechanism of action and molecular targets of Nervosine are unknown, no signaling
pathways or experimental workflows can be diagrammatically represented at this time.

Conclusion

While Nervosine has been identified as a natural product, its pharmacological properties
remain uncharacterized in the public domain. The absence of data on its mechanism of action,
pharmacokinetics, pharmacodynamics, and safety profile presents a significant knowledge gap.
For researchers, scientists, and drug development professionals, Nervosine represents an
unexplored compound that may hold therapeutic potential, warranting future investigation to
elucidate its pharmacological profile. Further research, beginning with in vitro screening and
progressing to in vivo studies, is necessary to determine if Nervosine has any utility as a
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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